Cas no 883529-71-3 (5-Chloro-1-methyl-1H-indole-2-carbaldehyde)

• Product Name: 5-Chloro-1-methyl-1H-indole-2-carbaldehyde
• CAS No: 883529-71-3
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD06800429
• CID: 2130647
• PubChem ID: 23004695
• Update Time: 2025-05-25

5-Chloro-1-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-indole-2-carbaldehyde
• 1H-Indole-2-carboxaldehyde, 5-chloro-1-methyl-
• FCH854122
• BB0220039
• BB 0220039
• 5-Chloro-1-methyl-1H-indole-2-carbaldehyde, AldrichCPR
• 5-chloro-1-methylindole-2-carbaldehyde
• CS-0326114
• 883529-71-3
• TQR0471
• DB-358806
• AKOS003658206
• SCHEMBL3899804

• MDL： MFCD06800429
• Inchi： 1S/C10H8ClNO/c1-12-9(6-13)5-7-4-8(11)2-3-10(7)12/h2-6H,1H3
• InChI Key： SNHRITPGIZRMKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C=O)N2C

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 2.4

5-Chloro-1-methyl-1H-indole-2-carbaldehyde Security Information

• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-Chloro-1-methyl-1H-indole-2-carbaldehyde

Comprehensive Overview of 5-Chloro-1-methyl-1H-indole-2-carbaldehyde (CAS No. 883529-71-3)

5-Chloro-1-methyl-1H-indole-2-carbaldehyde (CAS No. 883529-71-3) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique indole core structure, combined with the chloro and aldehyde functional groups, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and industries value this compound for its potential in drug discovery, particularly in targeting neurological disorders and anti-inflammatory applications, aligning with current trends in precision medicine.

The growing interest in heterocyclic compounds like 5-Chloro-1-methyl-1H-indole-2-carbaldehyde stems from their role in developing small-molecule therapeutics. Recent studies highlight its relevance in catalysis and green chemistry, addressing sustainability concerns in synthetic processes. With the rise of AI-driven drug design, this compound's structural features are increasingly explored in virtual screening and molecular docking simulations, answering frequent search queries about "indole derivatives in computational chemistry."

From a synthetic perspective, CAS No. 883529-71-3 exhibits notable reactivity due to its electron-withdrawing chloro substituent and the formyl group, enabling diverse transformations such as condensation reactions and nucleophilic additions. These properties are critical for constructing complex pharmacophores, a topic frequently searched by organic chemists. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring purity for high-stakes applications.

Market trends indicate rising demand for indole-2-carbaldehyde derivatives, driven by their utility in LED materials and organic semiconductors. This aligns with searches for "indole-based optoelectronic materials," reflecting cross-disciplinary interest. Proper storage under inert conditions and adherence to Good Laboratory Practices (GLP) are emphasized in safety guidelines, though it remains non-hazardous under standard handling protocols.

In conclusion, 5-Chloro-1-methyl-1H-indole-2-carbaldehyde represents a nexus of innovation across multiple scientific domains. Its CAS No. 883529-71-3 serves as a key identifier for researchers exploring structure-activity relationships (SAR) or sustainable synthetic routes, making it a recurring subject in both academic literature and patent filings.